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Compound of Interest

Pyrimidine-5-boronic acid pinacol
Compound Name:
ester

Cat. No.: B130267

CAS Number: 321724-19-0[1][2][3][4]

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on Pyrimidine-5-boronic acid pinacol ester. This
versatile building block is a key reagent in modern organic synthesis, particularly in the realm of
medicinal chemistry and materials science.

Core Compound Properties

Pyrimidine-5-boronic acid pinacol ester is a stable, white to off-white solid derivative of
boronic acid.[1] Its utility is primarily centered around its application as a key intermediate in
Suzuki-Miyaura cross-coupling reactions.[1] The pinacol ester group enhances the stability and
handling of the otherwise reactive boronic acid moiety.
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Property Value Source(s)

Molecular Formula C10H15BN202 [21[31[41[5]

Molecular Weight 206.05 g/mol [41[5]

Melting Point 59.0-68.0 °C [2][5]

Purity 294.0% (GC) [2]
White to off-white or yellow

Appearance ] [1112]
solid/crystals/powder
5-(4,4,5,5-tetramethyl-1,3,2-

IUPAC Name ) o [2]
dioxaborolan-2-yl)pyrimidine
WSRGGSAGSUEJKQ-

INChl Key [2]
UHFFFAOYSA-N
CC1(C)OB(OC1(C)C)C1=CN=

SMILES [11[2]

CN=C1

Spectroscopic Data

Below are typical spectroscopic data for Pyrimidine-5-boronic acid pinacol ester and related

compounds.

Type

Data

Source(s)

H NMR (400 MHz, CDClIs)

5 1.26 (s, 12 H), 0.26 (s, 3 H)

[6]

1B NMR (160 MHz, CDCls)

033

[6]

13C NMR (100 MHz, CDCls)

083.0,24.9

[6]

HRMS (EI-TOF) [M]*

Calculated for C7H1502B: m/z
142.1165; Found: 142.1169

[6]

Applications in Research and Development
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The pyrimidine core is a privileged scaffold in medicinal chemistry, appearing in numerous
FDA-approved drugs with a wide range of biological activities, including anticancer, antiviral,
and anti-inflammatory properties.[7] Pyrimidine-5-boronic acid pinacol ester serves as a
crucial building block for introducing this valuable motif into complex molecules. Its primary
application is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form C-C
bonds with aryl or vinyl halides.[1][5] This reaction is a cornerstone of modern drug discovery,
enabling the synthesis of diverse compound libraries for screening.

Beyond pharmaceuticals, this reagent is also employed in materials science for the synthesis of
organic electronic materials, such as polymers and small molecules used in organic light-
emitting diodes (OLEDs) and other optoelectronic devices.[5]

Experimental Protocols

While a specific, detailed synthesis protocol for unsubstituted Pyrimidine-5-boronic acid
pinacol ester was not found in the immediate search results, a general understanding can be
derived from the synthesis of similar compounds. Below are representative protocols for the
synthesis and analysis of related pyrimidine boronic acid pinacol esters.

Synthesis of 2-Methylpyrimidine-5-boronic Acid Pinacol
Ester (A Representative Miyaura Borylation)

This protocol describes the synthesis of a substituted pyrimidine boronic acid pinacol ester from
the corresponding bromo-pyrimidine.

Materials:

e 5-Bromo-2-methylpyrimidine

Bis(pinacolato)diboron

Potassium acetate

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Cl2)

1,4-Dioxane
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Procedure:[8]

e In a sealed reaction vessel, combine 5-Bromo-2-methylpyrimidine (1.0 equiv.),
bis(pinacolato)diboron (1.05 equiv.), potassium acetate (3.0 equiv.), and Pd(dppf)Clz (0.1
equiv.).

o Evacuate the vessel and backfill with an inert gas (e.g., Argon).
e Add anhydrous 1,4-dioxane to the mixture.
e Heat the reaction mixture to 90 °C for 3 hours.

o Monitor the reaction progress by a suitable analytical method (e.g., LC-MS) to confirm the
formation of the desired boronate ester.

e The crude product can then be used in subsequent reactions, such as a Suzuki coupling, or
purified by chromatography.

Analytical Method for Reactive Pinacolboronate Esters

Due to the facile hydrolysis of pinacolboronate esters to their corresponding boronic acids,
specialized analytical methods are often required.[9]

Challenges:

o Hydrolysis: The boronic ester can easily hydrolyze to the boronic acid, which is non-volatile
and poorly soluble in common organic solvents.[9]

o Chromatography: This instability makes analysis by GC and normal-phase HPLC
challenging.[9]

Recommended Approach: Reversed-Phase HPLCJ[9]

» Sample Diluent: Use a non-aqueous and aprotic diluent to prevent hydrolysis during sample
preparation.

» Mobile Phase: Employ a highly basic mobile phase (e.g., pH 12.4) with an ion-pairing
reagent. This strategy helps to stabilize the pinacolboronate ester and achieve good
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separation and retention.

Visualized Workflows and Pathways
General Suzuki-Miyaura Cross-Coupling Workflow

The following diagram illustrates the typical workflow of a Suzuki-Miyaura cross-coupling
reaction, a primary application of Pyrimidine-5-boronic acid pinacol ester.

Combine:
- Pyrimidine-5-boronic acid pinacol ester
- Aryl/Vinyl Halide (R-X)
- Palladium Catalyst (e.g., Pd(PPhs)a)
- Base (e.g., K2COs, Cs2C0s3)

'

Add Solvent
(e.g., Dioxane, Toluene, DMF)

l

Heat under Inert Atmosphere

l

Aqueous Workup
(e.g., Dilute with EtOAc, wash with water)

y

Purification
(e.g., Silica Gel Chromatography)

Final Product:
5-Aryl/Vinyl-pyrimidine

Click to download full resolution via product page
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Caption: A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Synthesis Workflow for a Substituted Pyrimidine
Boronic Acid Pinacol Ester

This diagram outlines the multi-step synthesis of 2-amino-5-pyrimidine boronic acid pinacol
ester as described in a patent.[10]
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Caption: Multi-step synthesis of a substituted pyrimidine boronic acid pinacol ester.

Safety Information

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b130267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statements:[11]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) before handling this chemical.[4] Proper personal
protective equipment (PPE) should be worn, and the compound should be handled in a well-
ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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